Cas no 1239714-59-0 ((2-methoxyphenyl)methyl(methyl)amine, oxalic acid)

• Product Name: (2-methoxyphenyl)methyl(methyl)amine, oxalic acid
• CAS No: 1239714-59-0
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• MDL: MFCD18093361
• CID: 5216305
• Update Time: 2025-06-10

(2-methoxyphenyl)methyl(methyl)amine, oxalic acid Chemical and Physical Properties

Names and Identifiers

• [(2-methoxyphenyl)methyl](methyl)amine; oxalic acid
• 1-(2-Methoxyphenyl)-N-methylmethanamine oxalate
• [(2-Methoxyphenyl)methyl](methyl)amine,oxalicacid
• [(2-Methoxyphenyl)methyl](methyl)amine, oxalic acid
• Benzenemethanamine, 2-methoxy-N-methyl-, ethanedioate (1:1)
• (2-methoxyphenyl)methyl(methyl)amine, oxalic acid

• MDL： MFCD18093361
• Inchi： 1S/C9H13NO.C2H2O4/c1-10-7-8-5-3-4-6-9(8)11-2;3-1(4)2(5)6/h3-6,10H,7H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： JSGMACQJDIADRW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNC.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 177
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-methoxyphenyl)methyl(methyl)amine, oxalic acid

Comprehensive Overview of (2-methoxyphenyl)methyl(methyl)amine, oxalic acid (CAS No. 1239714-59-0)

The compound (2-methoxyphenyl)methyl(methyl)amine, oxalic acid (CAS No. 1239714-59-0) is a chemically significant entity that has garnered attention in various research and industrial applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries such as "What is the molecular structure of (2-methoxyphenyl)methyl(methyl)amine?" and "How is oxalic acid utilized in pharmaceutical formulations?". By integrating these long-tail keywords, we aim to enhance the readability and SEO performance of this content.

The molecular structure of (2-methoxyphenyl)methyl(methyl)amine features a methoxy group attached to a phenyl ring, which is further substituted with a methylamine moiety. This configuration imparts unique chemical properties, making it a subject of interest in organic synthesis and medicinal chemistry. Researchers often explore its potential as a building block for more complex molecules, addressing questions like "What are the synthetic routes for (2-methoxyphenyl)methyl(methyl)amine?" and "Can it be used in drug discovery?".

Oxalic acid, a dicarboxylic acid, is widely recognized for its role in chelation and pH regulation. When combined with (2-methoxyphenyl)methyl(methyl)amine, it forms a salt that exhibits enhanced stability and solubility. This combination is particularly relevant in pharmaceutical formulations, where controlled release and bioavailability are critical. Users frequently search for "oxalic acid solubility in organic solvents" and "applications of amine-oxalate salts," highlighting the compound's practical significance.

In the context of green chemistry, the synthesis and application of (2-methoxyphenyl)methyl(methyl)amine, oxalic acid align with the growing demand for sustainable practices. Questions such as "How to optimize the synthesis of amine-oxalate salts?" and "Are there eco-friendly alternatives to traditional amine derivatives?" reflect the industry's shift toward environmentally conscious methodologies. This compound's potential in biodegradable materials and renewable energy applications further underscores its relevance.

From an analytical perspective, the characterization of CAS No. 1239714-59-0 involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help elucidate its structural and functional attributes, addressing queries such as "What spectroscopic data is available for (2-methoxyphenyl)methyl(methyl)amine?" and "How to confirm the purity of oxalic acid derivatives?". Such detailed analyses are crucial for ensuring reproducibility and quality in research and industrial settings.

The versatility of (2-methoxyphenyl)methyl(methyl)amine, oxalic acid extends to its potential in material science and catalysis. For instance, its use as a ligand in transition metal complexes has been explored, answering questions like "Can amine-oxalate salts act as catalysts?" and "What are their roles in polymerization reactions?". These applications highlight the compound's broad utility beyond traditional organic chemistry.

In summary, (2-methoxyphenyl)methyl(methyl)amine, oxalic acid (CAS No. 1239714-59-0) represents a multifaceted compound with diverse applications. By addressing user-generated queries and incorporating SEO-friendly keywords, this article provides a comprehensive and accessible resource for researchers, chemists, and industry professionals alike. Its relevance to sustainable chemistry, pharmaceutical development, and advanced materials ensures its continued importance in scientific discourse.